Cas no 10541-82-9 (4-(Methylamino)benzoic Acid Ethyl Ester)

4-(Methylamino)benzoic Acid Ethyl Ester structure
10541-82-9 structure
Product Name:4-(Methylamino)benzoic Acid Ethyl Ester
CAS No:10541-82-9
MF:C10H13NO2
MW:179.215722799301
CID:196697
PubChem ID:319832
Update Time:2025-04-19

4-(Methylamino)benzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 4-(Methylamino)benzoic Acid Ethyl Ester
    • 4-(Methylamino)benzo
    • 4-(METHYLAMINO)BENZOIC ACID ETHYL ESTER,BROWN SOLID
    • 4-(Methylamino)benzoesaeure-ethylester
    • AC1L80ZU
    • CTK4A3828
    • ETHYL 4-METHYLAMINOBENZOATE
    • ethyl N-methyl-4-aminobenzoate
    • ethyl N-methyl-p-aminobenzoate
    • Ethyl-N-methyl-p-aminobenzoate
    • p-ethoxycarbonyl-N-methylaniline
    • p-ethoxycarbonylphenyl(methyl)amine
    • p-methylaminobenzoate d'ethyle
    • SureCN3233695
    • Ethyl 4-(methylamino)benzoate
    • Ethyl p-(methylamino)benzoate
    • NSC 265435
    • 4-Ethoxycarbonyl-N-Methylaniline
    • Benzoic acid, 4-(methylamino)-, ethyl ester
    • ethyl4-(methylamino)benzoate
    • p-ethoxycarbonyl-methylaniline
    • NSC265435
    • 10541-82-9
    • MFCD12025314
    • NSC-265435
    • GEO-04018
    • SCHEMBL3233695
    • DTXSID20312990
    • VHTKEUCWOHEYLB-UHFFFAOYSA-N
    • AKOS012392458
    • EN300-6510868
    • FT-0671448
    • CS-0298948
    • Benzoic acid,4-(methylamino)-, ethyl ester
    • DA-19162
    • 4-Ethoxycarbonyl-N-methylaniline; Ethyl 4-(Methylamino)benzoate; Ethyl p-(Methylamino)benzoate; NSC 265435;
    • Inchi: 1S/C10H13NO2/c1-3-13-10(12)8-4-6-9(11-2)7-5-8/h4-7,11H,3H2,1-2H3
    • InChI Key: VHTKEUCWOHEYLB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)NC)=O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 65-67 ºC
  • Boiling Point: 292.7±23.0 ºC (760 Torr),
  • Flash Point: 130.8±22.6 ºC,
  • Refractive Index: 1.553
  • Solubility: Very slightly soluble (0.56 g/l) (25 º C),
  • PSA: 38.33
  • LogP: 1.97800

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